4-(pyrazolo[1,5-a]pyridin-7-ylcarbonyl)-1,4-oxazepan-6-ol

• IUPAC Name: (6-hydroxy-1,4-oxazepan-4-yl)-pyrazolo[1,5-a]pyridin-7-ylmethanone
• InChI: InChI=1S/C13H15N3O3/c17-11-8-15(6-7-19-9-11)13(18)12-3-1-2-10-4-5-14-16(10)12/h1-5,11,17H,6-9H2
• InChI Key: FTLVDOFDQRNZLS-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(CN1C(=O)C2=CC=CC3=CC=NN32)O
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

Synthesis Analysis

The synthesis of related pyrazolo[1,5-a]pyridine compounds often involves multi-component reactions, condensation, or cyclization strategies. For instance, a study describes the synthesis of pyrazolo[3,4-b]pyridine derivatives under microwave irradiation in multi-component reactions, showcasing an efficient one-pot synthesis method for preparing complex organic molecules (El‐Borai, Rizk, Abd‐Aal, & El-Deeb, 2012). Another approach involves the use of N-aminopyridines with α,β-unsaturated carbonyl compounds or electron-withdrawing olefins under metal-free conditions at room temperature to synthesize functionalized pyrazolo[1,5-a]pyridines (Ravi, Samanta, Mohan, Reddy, & Adimurthy, 2017).

Molecular Structure Analysis

Molecular structure analysis of pyrazolo[1,5-a]pyridine derivatives is crucial for understanding their chemical properties and reactivity. For instance, X-ray diffraction and NMR spectroscopy are commonly employed to elucidate the structure of synthesized compounds, confirming their expected configurations and providing insights into their chemical behavior (Chimichi, Bruni, Cosimelli, Selleri, & Valle, 1996).

Chemical Reactions and Properties

Pyrazolo[1,5-a]pyridine compounds participate in a variety of chemical reactions, including cycloadditions, nucleophilic substitutions, and electrophilic additions, which are influenced by their molecular structure. The reactivity of specific positions within these molecules can be predicted using local reactivity descriptors, providing a basis for synthesizing derivatives with tailored properties (Halim & Ibrahim, 2022).

Mechanism of Action

The mechanism of action of these compounds is related to their ability to inhibit certain proteins, such as Tropomyosin receptor kinases (TRKs), which are associated with the proliferation and differentiation of cells.

Future Directions

The future directions in the research of these compounds could involve the development of more efficient synthetic routes, the exploration of their potential biological activities, and their possible applications in the treatment of various diseases.